Cas no 77638-04-1 (2-ethyl-2-(hydroxymethyl)-1,3-propanediyl bis[(R)-12-hydroxyoleate])

• Product name: 2-ethyl-2-(hydroxymethyl)-1,3-propanediyl bis[(R)-12-hydroxyoleate]
• CAS No: 77638-04-1
• MF: C₄₂H₇₈O₇
• MW: 695.064534664154
• CID: 1788366
• PubChem ID: 71300561

2-ethyl-2-(hydroxymethyl)-1,3-propanediyl bis[(R)-12-hydroxyoleate] Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-2-(hydroxymethyl)-1,3-propanediyl bis[(R)-12-hydroxyoleate]
• 2-Ethyl-2-(hydroxymethyl)-1,3-propanediyl bis((R)-12-hydroxyoleate)
• [2-(hydroxymethyl)-2-[[(Z,12R)-12-hydroxyoctadec-9-enoyl]oxymethyl]butyl] (Z,12R)-12-hydroxyoctadec-9-enoate
• EINECS 278-737-4
• 77638-04-1
• IHIWAJQGQICZBG-CSOMOIBOSA-N
• DTXSID701113007
• 9-Octadecenoic acid, 12-hydroxy-, 2-ethyl-2-(hydroxymethyl)-1,3-propanediyl ester, [R-[R*,R*-(Z,Z)]]-
• NS00058109

• Inchi： InChI=1S/C42H78O7/c1-4-7-9-23-29-38(44)31-25-19-15-11-13-17-21-27-33-40(46)48-36-42(6-3,35-43)37-49-41(47)34-28-22-18-14-12-16-20-26-32-39(45)30-24-10-8-5-2/h19-20,25-26,38-39,43-45H,4-18,21-24,27-37H2,1-3H3/b25-19-,26-20-/t38-,39-/m1/s1
• InChI Key： IHIWAJQGQICZBG-CSOMOIBOSA-N
• SMILES： CCCCCCC(CC=CCCCCCCCC(=O)OCC(CC)(CO)COC(=O)CCCCCCCC=CCC(CCCCCC)O)O

Computed Properties

• Exact Mass: 694.57504
• Monoisotopic Mass: 694.57475482g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 49
• Rotatable Bond Count: 38
• Complexity: 749
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 12.2
• Topological Polar Surface Area: 113Ų

Experimental Properties

• PSA: 113.29